Cas no 742051-73-6 (Methyl 3-aminothiolane-3-carboxylate)

• Product Name: Methyl 3-aminothiolane-3-carboxylate
• CAS No: 742051-73-6
• MF: C₆H₁₁NO₂S
• MW: 161.22204041481
• CID: 560359
• PubChem ID: 15524433
• Update Time: 2025-07-25

Methyl 3-aminothiolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylicacid, 3-aminotetrahydro-, methyl ester
• 3-Thiophenecarboxylicacid,3-aminotetrahydro-,methylester(9CI)
• 3-aminotetrahydro-3-Thiophenecarboxylic acid methyl ester
• methyl 3-aminothiolane-3-carboxylate
• Methyl 3-aminotetrahydrothiophene-3-carboxylate
• NE20552
• Methyl 3-aminothiolane-3-carboxylate

• Inchi： 1S/C6H11NO2S/c1-9-5(8)6(7)2-3-10-4-6/h2-4,7H2,1H3
• InChI Key： OHHUWVUKFNDQPE-UHFFFAOYSA-N
• SMILES： S1CCC(C(=O)OC)(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 151
• Topological Polar Surface Area: 77.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 3-aminothiolane-3-carboxylate

Methyl 3-aminothiolane-3-carboxylate (CAS No. 742051-73-6): A Comprehensive Overview

Methyl 3-aminothiolane-3-carboxylate, with the chemical formula C₅H₉NO₂S and CAS number 742051-73-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered considerable attention due to its versatile applications in drug development, particularly in the synthesis of protease inhibitors and other therapeutic agents. The unique structural features of this molecule, including its thiolane ring and amino carboxylate functionalities, make it a valuable building block for complex molecular architectures.

The synthesis of Methyl 3-aminothiolane-3-carboxylate involves a series of well-defined chemical transformations that highlight the compound's synthetic utility. The thiolane core is typically derived from the reaction of thiolactones with amines, leading to the formation of a stable five-membered heterocycle. This process is often catalyzed by transition metal complexes, which facilitate the formation of the thioether linkage and ensure high yields. The subsequent introduction of the amino and carboxylate groups further enhances the reactivity of the molecule, making it amenable to various post-synthetic modifications.

In recent years, Methyl 3-aminothiolane-3-carboxylate has been extensively studied for its potential in medicinal chemistry. One of the most notable applications is in the development of protease inhibitors, which are crucial for treating a wide range of diseases, including HIV/AIDS and cancer. The thiolane ring's ability to mimic natural amino acid residues allows it to interact effectively with target enzymes, thereby inhibiting their activity. For instance, research has demonstrated that derivatives of Methyl 3-aminothiolane-3-carboxylate can selectively inhibit proteases such as HIV protease and cathepsin B, which are involved in viral replication and tumor progression.

The carboxylate group in Methyl 3-aminothiolane-3-carboxylate also provides an additional site for functionalization, enabling the attachment of various pharmacophores. This feature has been exploited in the design of peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological activity while avoiding their drawbacks, such as poor bioavailability and susceptibility to enzymatic degradation. By incorporating Methyl 3-aminothiolane-3-carboxylate into peptidomimetic structures, researchers have been able to develop more stable and potent inhibitors with improved pharmacokinetic properties.

Advances in computational chemistry have further enhanced the understanding and application of Methyl 3-aminothiolane-3-carboxylate. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a rational basis for structure-based drug design. These studies have identified key residues within the protease active sites that are critical for binding affinity, allowing for the optimization of lead compounds through targeted modifications. Additionally, computational methods have been used to predict the metabolic stability and pharmacokinetic profiles of derivatives, aiding in the selection of candidates for further development.

The role of Methyl 3-aminothiolane-3-carboxylate in drug discovery has been complemented by its use as a chiral building block. Chirality is a fundamental aspect of many biologically active compounds, and the presence of a single stereocenter can significantly influence a drug's efficacy and safety profile. Researchers have leveraged the chiral properties of Methyl 3-aminothiolane-3-carboxylate to synthesize enantiomerically pure derivatives with enhanced biological activity. This approach has led to the development of novel therapeutic agents that exhibit improved selectivity and reduced side effects compared to their racemic counterparts.

Recent studies have also explored the potential applications of Methyl 3-aminothiolane-3-carboxylate in materials science and nanotechnology. The compound's ability to form stable coordination complexes with metal ions has been utilized in the design of metal-organic frameworks (MOFs) and supramolecular assemblies. These materials have applications in catalysis, gas storage, and separation technologies. Furthermore, the thiolane ring's unique electronic properties make it suitable for use in organic electronics, where it can serve as a component in conductive polymers and light-emitting diodes (LEDs).

The future prospects for Methyl 3-aminothiolane-3-carboxylate are promising, with ongoing research focusing on expanding its synthetic utility and exploring new applications. Innovations in synthetic methodologies are expected to streamline its production process, making it more accessible for industrial applications. Additionally, interdisciplinary collaborations between chemists, biologists, and engineers will likely drive novel uses for this versatile compound across various fields.